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Compound of Interest

Compound Name: Cinsebrutinib

Cat. No.: B12377149

For researchers, scientists, and drug development professionals, ensuring the safe and proper
disposal of chemical compounds is a critical component of laboratory safety and environmental
responsibility. This guide provides essential information and step-by-step procedures for the
disposal of cinsebrutinib, a Bruton's tyrosine kinase (BTK) inhibitor used in research.[1][2]
While one supplier's Material Safety Data Sheet (MSDS) classifies cinsebrutinib as not a
hazardous substance or mixture, it is imperative to handle all research chemicals with caution
and adhere to established laboratory safety protocols.[1] This document outlines best practices
for the disposal of cinsebrutinib, taking into account its intended use for research purposes
only.[1]

Cinsebrutinib Identification and Hazard Summary

For quick reference, the following table summarizes key information for cinsebrutinib.
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Identifier Information

Product Name Cinsebrutinib

CAS Number 2724962-58-5

Molecular Formula C22H26FN302

Molecular Weight 383.46 g/mol

GHS Classification Not a hazardous substance or mixture

- For research use only, not for human or
Identified Uses i
veterinary use[1]

Standard Operating Procedure for Cinsebrutinib
Disposal

Given that cinsebrutinib is a research compound, a conservative approach to disposal is
recommended. The following procedure is based on general best practices for laboratory
chemical waste disposal and should be followed in conjunction with your institution's specific
environmental health and safety (EHS) guidelines.

Step 1: Personal Protective Equipment (PPE)

Before handling cinsebrutinib for disposal, ensure you are wearing appropriate PPE:
o Safety goggles with side-shields

» Protective gloves

e Impervious clothing, such as a lab coat

Step 2: Waste Segregation and Collection

o Solid Waste:

o Collect unused or expired solid cinsebrutinib and any grossly contaminated materials
(e.g., weighing paper, contaminated gloves) in a designated, clearly labeled hazardous

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.abmole.com/literature/cinsebrutinib-msds.html
https://www.benchchem.com/product/b12377149?utm_src=pdf-body
https://www.benchchem.com/product/b12377149?utm_src=pdf-body
https://www.benchchem.com/product/b12377149?utm_src=pdf-body
https://www.benchchem.com/product/b12377149?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377149?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

waste container.
o The container should be sealable and made of a material compatible with the chemical.

e Liquid Waste (Solutions):

o If cinsebrutinib is in a solution, absorb the liquid with a non-reactive absorbent material
like diatomite or universal binders.

o Place the absorbent material into the designated solid hazardous waste container.
o Do not dispose of liquid cinsebrutinib solutions down the drain.
o Empty Containers:
o "Empty" containers that held cinsebrutinib should be triple-rinsed with a suitable solvent.
o The rinsate should be collected and disposed of as liquid hazardous waste.

o After triple-rinsing, the container can be disposed of as regular laboratory glass or plastic
waste, in accordance with institutional policies. Scratch out all personal or identifying
information on the label before disposal.[3]

Step 3: Decontamination

o Decontaminate surfaces and non-disposable equipment that have come into contact with
cinsebrutinib by scrubbing with alcohol or another appropriate solvent.

e Collect all decontamination materials (e.g., wipes, absorbent pads) and place them in the
designated solid hazardous waste container.

Step 4: Storage and Labeling of Waste

» Store the sealed hazardous waste container in a designated, well-ventilated waste
accumulation area.

e Ensure the container is clearly labeled with "Hazardous Waste" and the chemical name
"Cinsebrutinib.”
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Step 5: Final Disposal

» Arrange for the disposal of the hazardous waste container through your institution's EHS
department or a licensed chemical waste disposal contractor.

» Follow all local, state, and federal regulations for the disposal of chemical waste.

Disposal Decision Workflow

The following diagram illustrates the decision-making process for the proper disposal of
cinsebrutinib and related materials in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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